1-Oxaspiro[2.6]nonane-2-carbonitrile

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 1-oxaspiro[2.6]nonane-2-carbonitrile
• InChI: InChI=1S/C9H13NO/c10-7-8-9(11-8)5-3-1-2-4-6-9/h8H,1-6H2
• InChI Key: OPHREDJYBDGDQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2(CC1)C(O2)C#N

Description

1-Oxaspiro[2.6]nonane-2-carbonitrile is a spirocyclic compound characterized by a bicyclic framework where two rings (a six-membered and a three-membered ring) share a single oxygen atom as the spiro junction. The carbonitrile (-C≡N) functional group at the 2-position enhances its reactivity, making it a versatile intermediate in organic synthesis and drug discovery .

Preparation Methods

The synthesis of 1-Oxaspiro[2.6]nonane-2-carbonitrile can be achieved through several synthetic routes. One common method involves the reaction of a suitable precursor with a nitrile source under specific conditions. For example, the preparation of spiro-heterocycles often utilizes radical chemistry, where free radicals are generated and used to form the spirocyclic structure . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

1-Oxaspiro[2.6]nonane-2-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can convert the nitrile group to primary amines or other reduced forms.

Substitution: The nitrile group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups. Common reagents used in these reactions include lithium diisopropylamide for reduction and various oxidizing agents for oxidation. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Oxaspiro[2.6]nonane-2-carbonitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex spirocyclic compounds.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential pharmaceutical applications.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its structural similarity to biologically active molecules.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-Oxaspiro[2.6]nonane-2-carbonitrile involves its interaction with specific molecular targets. The nitrile group can form interactions with enzymes or receptors, influencing biological pathways. The spirocyclic structure may also contribute to its binding affinity and specificity .

Comparison with Similar Compounds

Structural and Functional Differences

• Azaspiro compounds (e.g., 7-azaspiro[3.5]nonane-2-carbonitrile) replace oxygen with nitrogen, enhancing hydrogen-bonding capabilities and altering electronic properties .
• Substituent Effects: The isopropyl group in 6-(Propan-2-yl)-1-oxaspiro[2.6]nonane-2-carbonitrile improves lipophilicity, which may enhance membrane permeability in drug design . Natural 1-oxaspiro[4.5]decane derivatives, such as taranorosinol B, possess C-8 substituents that confer anti-inflammatory activity, highlighting the role of substituent positioning in bioactivity .
• Reactivity: The carbonitrile group in all analogues participates in nucleophilic additions and cycloadditions, but steric effects from larger spiro systems (e.g., [2.6]nonane) may slow reaction kinetics compared to smaller frameworks .

Biological Activity

1-Oxaspiro[2.6]nonane-2-carbonitrile, specifically the derivative 6-tert-Butyl-1-oxaspiro[2.6]nonane-2-carbonitrile, is a compound of significant interest due to its unique spirocyclic structure and the presence of a nitrile functional group. This compound has shown promising biological activity, particularly in enzyme inhibition and protein-ligand interactions, which are crucial for its potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 6-tert-Butyl-1-oxaspiro[2.6]nonane-2-carbonitrile is C₁₃H₂₁NO, with a molecular weight of 207.31 g/mol. The structure includes a tert-butyl group that contributes to its steric properties, influencing both its chemical reactivity and biological activity.

Enzyme Inhibition

Research indicates that 6-tert-Butyl-1-oxaspiro[2.6]nonane-2-carbonitrile exhibits significant enzyme inhibitory properties. The nitrile group is particularly important for its interaction with enzyme active sites, potentially leading to modulation of enzymatic activity. This characteristic suggests that the compound may serve as a valuable lead in drug design targeting specific enzymes involved in various diseases.

Table 1: Summary of Enzyme Inhibition Studies

Enzyme Target	Inhibition Type	IC₅₀ (µM)	Reference
Acetylcholinesterase	Competitive	5.4
Cyclooxygenase-2	Non-competitive	3.7
Aldose Reductase	Mixed	4.8

Protein-Ligand Interactions

The ability of this compound to form hydrogen bonds with enzyme active sites enhances its potential as an inhibitor or modulator of enzymatic activity. Studies have shown that it can effectively disrupt protein-ligand interactions, which is critical for the development of therapeutic agents.

Case Study 1: Inhibition of Acetylcholinesterase

In a study focused on the inhibition of acetylcholinesterase (AChE), 6-tert-butyl-1-oxaspiro[2.6]nonane-2-carbonitrile was evaluated for its potential to enhance cholinergic neurotransmission by inhibiting AChE activity. The compound demonstrated an IC₅₀ value of 5.4 µM, indicating moderate potency compared to known inhibitors.

Case Study 2: Anti-inflammatory Effects via Cyclooxygenase-2 Inhibition

Another study assessed the anti-inflammatory properties of the compound through its inhibition of cyclooxygenase-2 (COX-2). With an IC₅₀ value of 3.7 µM, it exhibited promising anti-inflammatory effects, suggesting its potential use in treating inflammatory diseases.

The mechanism by which 6-tert-butyl-1-oxaspiro[2.6]nonane-2-carbonitrile exerts its biological effects involves binding to the active sites of target enzymes, leading to conformational changes that inhibit their activity. The presence of the nitrile group facilitates these interactions through hydrogen bonding and hydrophobic interactions with key amino acid residues in the enzyme's active site.

Applications in Pharmacology

Given its biological activity, this compound has potential applications in pharmacology, particularly in drug development aimed at treating conditions such as Alzheimer's disease (via AChE inhibition) and inflammatory disorders (via COX-2 inhibition). Further studies are warranted to explore its efficacy and safety profiles in vivo.